Cas no 2580221-63-0 (tert-Butyl 4-(piperidin-4-yl)butanoate)

• Product Name: tert-Butyl 4-(piperidin-4-yl)butanoate
• CAS No: 2580221-63-0
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5661866
• PubChem ID: 69359092
• Update Time: 2025-06-07

tert-Butyl 4-(piperidin-4-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(piperidin-4-yl)butanoate
• SCHEMBL5221577
• EN300-27726932
• A1-43667
• 2580221-63-0
• 4-Piperidinebutanoic acid, 1,1-dimethylethyl ester
• G65954

• Inchi： 1S/C13H25NO2/c1-13(2,3)16-12(15)6-4-5-11-7-9-14-10-8-11/h11,14H,4-10H2,1-3H3
• InChI Key： INXXYODZSQOTKO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CCCC1CCNCC1)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.936±0.06 g/cm3(Predicted)
• Boiling Point: 294.9±13.0 °C(Predicted)
• pka: 10.65±0.10(Predicted)

Additional information on tert-Butyl 4-(piperidin-4-yl)butanoate

Chemical Profile of Tert-Butyl 4-(piperidin-4-yl)butanoate (CAS No. 2580221-63-0)

Tert-butyl 4-(piperidin-4-yl)butanoate, identified by its CAS number 2580221-63-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amides, characterized by its ester and piperidine functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of Tert-butyl 4-(piperidin-4-yl)butanoate consists of a butanoate moiety linked to a piperidine ring, with a tert-butyl group attached at the fourth position of the piperidine ring. This arrangement imparts specific steric and electronic characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the piperidine ring is particularly significant, as piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate biological pathways.

In recent years, there has been growing interest in the development of novel compounds with piperidine scaffolds for their potential applications in drug discovery. Piperidine-based molecules have been explored for their activity in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and infectious diseases. The amide linkage in Tert-butyl 4-(piperidin-4-yl)butanoate provides a stable framework for further functionalization, enabling chemists to design derivatives with tailored properties.

One of the key advantages of Tert-butyl 4-(piperidin-4-yl)butanoate is its versatility as a building block in synthetic chemistry. The tert-butyl group enhances the compound's stability and reactivity, facilitating various chemical transformations such as nucleophilic substitutions and condensations. These properties make it particularly useful in multi-step syntheses aimed at creating complex pharmacophores.

The pharmaceutical industry has been actively investigating amide-based compounds for their potential therapeutic benefits. Amides are known for their favorable pharmacokinetic properties, including good solubility and metabolic stability. The incorporation of a piperidine ring into an amide structure can further enhance these properties, making such compounds attractive candidates for drug development.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of neurological disorders. For instance, compounds containing piperidine moieties have shown promise in the treatment of Alzheimer's disease and Parkinson's disease by modulating neurotransmitter pathways. The compound Tert-butyl 4-(piperidin-4-yl)butanoate could serve as a precursor for the synthesis of novel therapeutics targeting these conditions.

In addition to its pharmaceutical applications, Tert-butyl 4-(piperidin-4-yl)butanoate may find utility in agrochemical research. Piperidine derivatives have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in pests. The unique structural features of this compound could inspire new strategies for crop protection.

The synthesis of Tert-butyl 4-(piperidin-4-yl)butanoate typically involves the reaction between piperidine and butanoyl chloride, followed by esterification with isobutanol. This synthetic route is straightforward and yields high purity products, making it suitable for industrial-scale production. Advances in catalytic methods have further optimized this process, reducing reaction times and improving yields.

The chemical properties of Tert-butyl 4-(piperidin-4-yl)butanoate make it an interesting candidate for further investigation in various fields. Its ability to serve as a versatile intermediate allows chemists to explore new synthetic pathways and develop innovative compounds with potential applications in medicine and agriculture.

In conclusion, Tert-butyl 4-(piperidin-4-yl)butanoate (CAS No. 2580221-63-0) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it a valuable tool for scientists working on drug discovery and material science. As research continues to uncover new applications for piperidine derivatives, compounds like this are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.